Cas no 951888-29-2 (2-Chloro-3-(4-methoxy-3-methylphenyl)-1-propene)

• Product Name: 2-Chloro-3-(4-methoxy-3-methylphenyl)-1-propene
• CAS No: 951888-29-2
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• MDL: MFCD09801080
• CID: 3157884
• PubChem ID: 24721759
• Update Time: 2025-07-18

2-Chloro-3-(4-methoxy-3-methylphenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(4-methoxy-3-methylphenyl)-1-propene
• MFCD09801080
• 951888-29-2
• 4-(2-Chloroallyl)-2-methylanisole
• 4-(2-chloroprop-2-enyl)-1-methoxy-2-methylbenzene
• AKOS016016770

• MDL： MFCD09801080
• Inchi： 1S/C11H13ClO/c1-8-6-10(7-9(2)12)4-5-11(8)13-3/h4-6H,2,7H2,1,3H3
• InChI Key： PZOINRLVXLYZFA-UHFFFAOYSA-N
• SMILES： ClC(=C)CC1C=CC(=C(C)C=1)OC

Computed Properties

• Exact Mass: 196.0654927Da
• Monoisotopic Mass: 196.0654927Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Chloro-3-(4-methoxy-3-methylphenyl)-1-propene

Introduction to 2-Chloro-3-(4-methoxy-3-methylphenyl)-1-propene (CAS No. 951888-29-2)

2-Chloro-3-(4-methoxy-3-methylphenyl)-1-propene (CAS No. 951888-29-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound, characterized by its unique molecular structure, exhibits a combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules and materials.

The molecular formula of 2-Chloro-3-(4-methoxy-3-methylphenyl)-1-propene is C₁₁H₁₃ClO, and its molecular weight is approximately 196.67 g/mol. The compound features a propenyl group attached to a substituted benzene ring, with a chlorine atom and a methoxy group as key substituents. This structural arrangement confers specific chemical properties that are of interest to researchers and chemists working in various domains.

In the realm of pharmaceutical research, 2-Chloro-3-(4-methoxy-3-methylphenyl)-1-propene has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have highlighted its utility in the development of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the successful synthesis of a series of derivatives from this compound that demonstrated potent anti-inflammatory activity in vitro and in vivo models.

Beyond pharmaceutical applications, 2-Chloro-3-(4-methoxy-3-methylphenyl)-1-propene has also found use in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of polymers and other advanced materials. Researchers at the University of California, Berkeley, have utilized this compound as a monomer to create novel copolymers with enhanced mechanical and thermal properties. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthetic route to produce 2-Chloro-3-(4-methoxy-3-methylphenyl)-1-propene is well-documented in the literature. A common method involves the reaction of 4-methoxy-3-methylbenzaldehyde with allyl chloride in the presence of a suitable base, followed by subsequent purification steps. This process yields high-purity product with good yield and selectivity. The ease of synthesis and availability of starting materials make this compound accessible for both academic and industrial research.

In terms of safety and handling, while 2-Chloro-3-(4-methoxy-3-methylphenyl)-1-propene is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and the compound should be stored in a well-ventilated area away from incompatible substances.

The future prospects for 2-Chloro-3-(4-methoxy-3-methylphenyl)-1-propene are promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts on various industries. For example, recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

In conclusion, 2-Chloro-3-(4-methoxy-3-methylphenyl)-1-propene (CAS No. 951888-29-2) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and chemical properties make it an important intermediate for researchers and chemists working on innovative projects. As research continues to advance, it is likely that new uses for this compound will be discovered, further solidifying its importance in the scientific community.